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Compound of Interest

Compound Name: Trichloroisocyanuric acid

Cat. No.: B1681851 Get Quote

CAS Number: 87-90-1

This technical guide provides an in-depth overview of Trichloroisocyanuric Acid (TCCA), a

versatile organic compound widely utilized in research and various industries. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, synthesis, and key applications, with a focus on

experimental protocols and data presentation.

Chemical Identity and Synonyms
Trichloroisocyanuric acid, an organic compound with the formula (C₃Cl₃N₃O₃), is a white

crystalline powder known for its strong chlorine odor.[1] It is a widely used industrial

disinfectant, bleaching agent, and a reagent in organic synthesis.[1]

The compound is identified by the CAS Number 87-90-1.[2][3][4][5][6]

It is also known by a variety of synonyms, including:

1,3,5-Trichloro-1,3,5-triazinane-2,4,6-trione (IUPAC Name)[1]

1,3,5-Trichloro-2,4,6-triazinetrione[4][5]

1,3,5-Trichlorohexahydro-1,3,5-triazine-2,4,6-trione[2]

Chloreal[1][3]
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Isocyanuric chloride[1][3]

Symclosene[1][3][4][5]

TCICA[4][6]

TCCA[1][3]

Trichlor[1]

Trichlorinated isocyanuric acid[3]

Trichloro-s-triazinetrione[1][3]

Trichlorocyanuric acid[3][4][6]

Physicochemical Properties
The key quantitative properties of Trichloroisocyanuric Acid are summarized in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties

Property Value Reference(s)

Molecular Formula C₃Cl₃N₃O₃ [2][4][5]

Molecular Weight 232.41 g/mol [2][4][6]

Appearance
White crystalline powder or

solid
[1][3][5]

Odor Strong, chlorine-like [1][7]

Density 2.19 ± 0.1 g/cm³ [1]

Melting Point 246 to 251 °C (decomposes) [1][3][6]

Table 2: Solubility Data
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Solvent Solubility Temperature Reference(s)

Water 1.2 g / 100 mL 25 °C [1][8]

Acetone 35.0 g / 100 g 30 °C [8]

Acetonitrile Soluble - [1]

Chlorocarbons Soluble - [1]

Ethyl Acetate
High solubility (385

g/L)
- [9]

Toluene
Moderate solubility

(70 g/L)
- [9]

Synthesis of Trichloroisocyanuric Acid
TCCA is synthesized through the chlorination of cyanuric acid or its salts. The general process

involves reacting cyanuric acid with chlorine gas in the presence of a base.

Figure 1: General Synthesis Pathway of TCCA
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Caption: Figure 1: General Synthesis Pathway of TCCA

A common industrial method involves treating an aqueous solution of trisodium cyanurate with

chlorine gas under controlled temperature and pH conditions. The reaction is typically
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maintained at a pH between 2 and 5 and a temperature of 5-25°C.[10]

Applications in Research and Drug Development
While primarily known as a disinfectant, TCCA is a valuable reagent in organic synthesis due to

its role as a stable and easy-to-handle source of electrophilic chlorine.[11] Its applications are

particularly relevant for medicinal chemists and drug development professionals.

Figure 2: Key Applications of TCCA in Organic Synthesis
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Caption: Figure 2: Key Applications of TCCA in Organic Synthesis

TCCA serves as an efficient oxidant and chlorinating agent for a variety of functional groups. It

is often used as a safer and more convenient alternative to gaseous chlorine.[9] For instance, it

was utilized in a patented synthesis of the anti-ulcer drug omeprazole for the benzylic

chlorination of a pyridine derivative.[9][11]

Experimental Protocols
Detailed methodologies are crucial for reproducible research. Below are representative

protocols for key reactions involving TCCA.

Protocol 1: Oxidation of Primary Alcohols to Aldehydes
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This protocol utilizes a TCCA/TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) catalytic system for

the selective oxidation of primary alcohols. This method is noted for its high yields and the

absence of over-oxidation to carboxylic acids.[3]
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Figure 3: Experimental Workflow for TCCA/TEMPO Oxidation
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Caption: Figure 3: Experimental Workflow for TCCA/TEMPO Oxidation
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Methodology:

Preparation: A round-bottom flask is charged with dichloromethane (DCM) and

Trichloroisocyanuric acid (1.1 molar equivalents). The mixture is stirred and cooled to 0-

5°C in an ice bath.[3]

Reactant Addition: A separate solution of the primary alcohol (1.0 molar equivalent) and

TEMPO (0.01-0.02 molar equivalents) in DCM is prepared. This solution is added dropwise

to the cooled TCCA suspension.[3]

Reaction: The reaction mixture is stirred vigorously at 0-5°C. The progress of the reaction is

monitored by Thin Layer Chromatography (TLC) until the starting material is consumed

(typically 1-2 hours).[3]

Work-up: Upon completion, the solid precipitate (cyanuric acid) is removed by filtration. The

filtrate is then washed with an aqueous solution of sodium bicarbonate, followed by brine.

Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the crude aldehyde, which can be further

purified by column chromatography if necessary.

Protocol 2: Electrophilic Chlorination of Aromatic
Compounds
TCCA is an effective reagent for the chlorination of aromatic systems, often requiring a catalyst

to activate the substrate or the chlorinating agent.

Methodology with Ferric Chloride Catalyst:

Preparation: To a solution of the aromatic substrate (e.g., benzene, 1.26 mol) is added

anhydrous ferric chloride (0.05 mol).[10]

Reactant Addition: TCCA (0.05 mol) is added portion-wise over 1 hour, maintaining the

reaction temperature between 40-80°C.[10]

Reaction: After the addition is complete, the mixture is stirred for an additional hour.[10]
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Work-up and Isolation: The precipitated cyanuric acid and the ferric chloride catalyst are

removed by filtration. The filtrate is then distilled to isolate the chlorinated aromatic product

(e.g., chlorobenzene).[10]

Methodology with Sulfuric Acid: For deactivated arenes, a stronger acidic medium is required.

Preparation: TCCA (5 mmol) and the substituted benzene (5 mmol) are combined in 98%

sulfuric acid (5 mL).[12]

Reaction: The mixture is stirred at elevated temperatures (e.g., 130°C) until the reaction is

complete as monitored by an appropriate method (e.g., GC-MS).[12]

Work-up and Isolation: The reaction mixture is carefully poured into ice water, and the

resulting precipitate (the chlorinated product) is collected by filtration.[12]

Safety and Handling
Trichloroisocyanuric acid is a strong oxidizing agent and requires careful handling.

Hazards: It may intensify fire and is harmful if swallowed. It causes serious eye irritation and

may cause respiratory irritation.[2][6] Contact with acids liberates toxic chlorine gas.[2] When

it comes into contact with a small amount of water without dissolving, it can undergo a

reaction that generates heat, toxic chlorine gas, and potentially explosive nitrogen trichloride.

[1]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials, acids,

and moisture.[13]

Personal Protective Equipment (PPE): Use appropriate PPE, including gloves, safety

goggles, and respiratory protection (e.g., N95 dust mask).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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